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molecular formula C12H13NO B8311877 N-(4-Ethynylphenethyl)acetamide

N-(4-Ethynylphenethyl)acetamide

Cat. No. B8311877
M. Wt: 187.24 g/mol
InChI Key: CUKRELXBCSNJRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08835472B2

Procedure details

To 2.20 g (7.30 mmol) N-(4-((tert-butyldimethylsilyl)ethynyl)phenethyl)acetamide (I56.1) in 30 mL DCM are added 2.24 g (8.03 mmol) TBAF*H2O and the mixture is stirred at r.t. over night. The mixture is washed with water (2×). The organic layer is dried with Na2SO4 and the solvent is removed in vacuo. The crude product is purified by column chromatography (silica gel, DCM/MeOH 10/0→20/1).
Name
N-(4-((tert-butyldimethylsilyl)ethynyl)phenethyl)acetamide
Quantity
2.2 g
Type
reactant
Reaction Step One
Name
TBAF
Quantity
2.24 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
30 mL
Type
solvent
Reaction Step One
Name
N-(4-Ethynylphenethyl)acetamide

Identifiers

REACTION_CXSMILES
[Si]([C:8]#[C:9][C:10]1[CH:21]=[CH:20][C:13]([CH2:14][CH2:15][NH:16][C:17](=[O:19])[CH3:18])=[CH:12][CH:11]=1)(C(C)(C)C)(C)C.CCCC[N+](CCCC)(CCCC)CCCC.[F-]>C(Cl)Cl>[C:9]([C:10]1[CH:21]=[CH:20][C:13]([CH2:14][CH2:15][NH:16][C:17](=[O:19])[CH3:18])=[CH:12][CH:11]=1)#[CH:8] |f:1.2|

Inputs

Step One
Name
N-(4-((tert-butyldimethylsilyl)ethynyl)phenethyl)acetamide
Quantity
2.2 g
Type
reactant
Smiles
[Si](C)(C)(C(C)(C)C)C#CC1=CC=C(CCNC(C)=O)C=C1
Name
TBAF
Quantity
2.24 g
Type
reactant
Smiles
CCCC[N+](CCCC)(CCCC)CCCC.[F-]
Name
DCM
Quantity
30 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture is stirred at r.t. over night
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The mixture is washed with water (2×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer is dried with Na2SO4
CUSTOM
Type
CUSTOM
Details
the solvent is removed in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product is purified by column chromatography (silica gel, DCM/MeOH 10/0→20/1)

Outcomes

Product
Name
N-(4-Ethynylphenethyl)acetamide
Type
Smiles
C(#C)C1=CC=C(CCNC(C)=O)C=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.